Cas no 1226808-59-8 (4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide)

• Product Name: 4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide
• CAS No: 1226808-59-8
• MF: C₁₂H₁₈BrN₃O₂S
• MW: 348.259220600128
• MDL: MFCD16295050
• CID: 1025101
• PubChem ID: 53216215
• Update Time: 2025-10-15

4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide
• 4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfomide
• 1-Piperazinesulfonamide, 4-(4-bromophenyl)-N,N-dimethyl-
• CS-0211116
• BS-21291
• BZB80859
• DTXSID80681472
• MFCD16295050
• 4-(4-N.N-Dimethylsulfamoyl)piperazino-1-bromobenzene
• AKOS015835612
• 1226808-59-8

• MDL： MFCD16295050
• Inchi： 1S/C12H18BrN3O2S/c1-14(2)19(17,18)16-9-7-15(8-10-16)12-5-3-11(13)4-6-12/h3-6H,7-10H2,1-2H3
• InChI Key： QJVIMFUCLSDOBE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CCN(CC1)S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 347.03000
• Monoisotopic Mass: 347.03031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 475.7±45.0 °C at 760 mmHg
• Flash Point: 241.5±28.7 °C
• PSA: 52.24000
• LogP: 2.46120
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide

Professional Introduction to 4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide (CAS No: 1226808-59-8)

4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide, with the CAS number 1226808-59-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a brominated phenyl ring and a dimethylpiperazine moiety, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The< strong>4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide molecule exhibits a high degree of molecular complexity, which is reflected in its intricate electronic and steric interactions. The bromine substituent on the phenyl ring introduces a region of high electron density, making it susceptible to various types of chemical reactions such as cross-coupling reactions, which are widely employed in synthetic organic chemistry. Meanwhile, the dimethylpiperazine ring provides a flexible and lipophilic environment that can influence the compound's solubility and interaction with biological targets.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The< strong>4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide, with its unique structural motifs, is being explored as a potential lead compound in the development of novel therapeutic agents. Its sulfonamide moiety is known to interact with biological targets through hydrogen bonding and ionic interactions, which can modulate the activity of enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The< strong>4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide has been shown to exhibit inhibitory activity against several kinases by binding to their active sites and blocking substrate phosphorylation. This property makes it an attractive candidate for further development into a kinase inhibitor drug.

The synthesis of< strong>4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it determines the electronic properties of the phenyl ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine substituent with high selectivity and efficiency. Additionally, the sulfonamide formation step requires precise control over reaction conditions to avoid unwanted side products.

The pharmacological profile of< strong>4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by disrupting key signaling pathways. In vivo studies have further supported these findings by showing that the compound can suppress tumor growth in animal models without significant toxicity. These results highlight its potential as a therapeutic agent for cancer treatment.

The development of novel drug candidates often involves structural modifications to enhance potency, selectivity, and pharmacokinetic properties. The< strong>4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide serves as an excellent starting point for such modifications due to its versatile structure. By introducing additional functional groups or altering existing ones, researchers can fine-tune the compound's properties to meet specific therapeutic requirements. For instance, modifications at the piperazine ring can enhance solubility and bioavailability, while changes at the phenyl ring can improve target specificity.

The computational modeling of< strong>4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide has also played a crucial role in understanding its interactions with biological targets. Molecular docking studies have been used to predict how the compound binds to kinases and other relevant proteins. These studies provide valuable insights into the molecular basis of its activity and help guide further optimization efforts. Additionally, computational methods have been employed to predict pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), which are essential for evaluating drug candidates.

The future prospects for< strong>4-(4-Bromophenyl)-N,N-dimethylpiperazine-1-sulfonamide are promising, with ongoing research aimed at developing more effective derivatives for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area. Advances in synthetic chemistry, computational biology, and drug discovery technologies will continue to drive innovation in this field.